Cas no 1807032-12-7 (5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride)

• Product Name: 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride
• CAS No: 1807032-12-7
• MF: C₁₀H₈ClNO₃S
• MW: 257.693420410156
• CID: 5011061
• Update Time: 2025-05-19

5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride

• Inchi： 1S/C10H8ClNO3S/c1-2-8-3-7(5-12)4-10(9(8)6-13)16(11,14)15/h3-4,6H,2H2,1H3
• InChI Key： AZJCSNHREVWZGQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C#N)=CC(CC)=C1C=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 1.9
• Topological Polar Surface Area: 83.4

Additional information on 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride

Introduction to 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride (CAS No. 1807032-12-7) and Its Recent Applications in Chemical Biology

The compound 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride (CAS No. 1807032-12-7) is a versatile sulfonamide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and functional groups. This molecule, characterized by a cyano group, an ethyl substituent, and a formyl group attached to a benzenesulfonyl chloride backbone, presents an intriguing platform for synthetic modifications and biological investigations.

One of the most notable features of 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride is its dual reactivity, which arises from the presence of both the formyl and sulfonyl chloride functional groups. The formyl group (-CHO) can participate in condensation reactions with nucleophiles such as amines and alcohols, while the sulfonyl chloride (-SO₂Cl) can undergo nucleophilic substitution reactions to introduce various sulfur-containing or oxygen-containing groups. This bifunctional nature makes it an invaluable intermediate in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in drug discovery efforts. The introduction of additional functional groups such as cyano and formyl enhances the pharmacological potential of these compounds by allowing for further derivatization and optimization.

The cyano group (-CN) in 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride contributes to the electron-withdrawing nature of the molecule, which can influence its interactions with biological targets. This group is particularly useful in medicinal chemistry for modulating electronic properties and improving binding affinity. Additionally, the ethyl substituent (-CH₂CH₃) provides steric bulk and can affect the conformational flexibility of the molecule, further tailoring its biological activity.

Recent studies have highlighted the utility of 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the development of novel sulfonamide-based inhibitors targeting enzymes involved in cancer metabolism. The formyl group has been particularly exploited for forming Schiff bases with amino acids or peptides, leading to compounds with enhanced binding affinity to protein targets. These derivatives have shown promise in preclinical studies as potential candidates for further development into therapeutic agents.

The sulfonyl chloride moiety is another key feature that has been extensively studied. Sulfonyl chlorides are known for their reactivity in forming stable sulfonamides upon reaction with nucleophiles. This property has been leveraged in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. By incorporating 5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride into these designs, researchers have been able to develop more potent and selective inhibitors with improved pharmacokinetic profiles.

Moreover, the compound's versatility extends to its use as a building block in materials science. The presence of multiple reactive sites allows for the creation of polymers and coatings with tailored properties. For example, researchers have explored its incorporation into conductive polymers or hydrogels, where its sulfonamide core contributes to stability and biocompatibility.

In conclusion,5-Cyano-3-ethyl-2-formylbenzenesulfonyl chloride (CAS No. 1807032-12-7) represents a fascinating compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features enable diverse synthetic pathways and biological applications, making it a valuable tool for researchers seeking to develop novel therapeutics or advanced materials.